1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde
Description
“1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-one” is a compound with the CAS Number: 2174007-63-5 . It has a molecular weight of 208.26 . It is available in powder form .
Molecular Structure Analysis
The InChI code for “1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-one” is 1S/C11H16N2O2/c1-8(14)10-7-13(2)12-11(10)9-3-5-15-6-4-9/h7,9H,3-6H2,1-2H3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-one” include a molecular weight of 208.26 . It is a powder that is stored at room temperature .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde involves the reaction of 4-hydroxy-2-methylpyrazole with 4-formylbutyrolactone in the presence of a base to form 1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde.", "Starting Materials": [ "4-hydroxy-2-methylpyrazole", "4-formylbutyrolactone", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-hydroxy-2-methylpyrazole to a reaction flask", "Add 4-formylbutyrolactone to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1782032-82-9 |
Product Name |
1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C10H14N2O2 |
Molecular Weight |
194.2 |
Purity |
80 |
Origin of Product |
United States |
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